59-23-4

(2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanal

In Stock

• CAS RN:
• 59-23-4

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6-/m0/s1

• InChIKey:
• GZCGUPFRVQAUEE-KCDKBNATSA-N

• C-4 epimer of glucose. Aldohexose that serves as an energy source and as an essential component of glycolipids and glycoproteins.
  D-Galactose is a natural aldohexose and C-4 epimer of glucose. D-galactose is converted enzymatically into D-glucose for metabolism or polysaccharides for storage. Chronic, systemic exposure to D-galactose accelerates senescence in invertebrates and mammals and has been used as a model for aging. In bacteria, D-galactose is imported by a methyl-galactoside transport system to drive chemotaxis.
  D-Galactose analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Aldehydo-D-galactose is a D-galactose and an aldehydo-galactose. It is an enantiomer of an aldehydo-L-galactose.
  Galactose has been used in trials studying the treatment and diagnosis of Hepatitis C, Hepatic Cancer,...

4-Fluorobenzaldehyde oxime

In Stock

• CAS RN:
• 459-23-4

• Formula:
• C7H6FNO

• InChI:
• InChI=1S/C7H6FNO/c8-7-3-1-6(2-4-7)5-9-10/h1-5,10H/b9-5+

• InChIKey:
• FSKSLWXDUJVTHE-UITAMQMPSA-N

• 4-Fluorobenzaldehyde oxime is a useful research compound. Its molecular formula is C7H6FNO and its molecular weight is 139.13 g/mol. The purity is usually 95%.

methyl 1-benzyl-1H-pyrrole-2-carboxylate

In Stock

• CAS RN:
• 18159-23-4

• Formula:
• C13H13NO2

• InChI:
• InChI=1S/C13H13NO2/c1-16-13(15)12-8-5-9-14(12)10-11-6-3-2-4-7-11/h2-9H,10H2,1H3

• InChIKey:
• ASHPSTQAODFMLF-UHFFFAOYSA-N

• Methyl 1-benzyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.

2-amino-N-(2,6-dimethylphenyl)-N-(propan-2-yl)acetamide

In Stock

• CAS RN:
• 71359-23-4

• Formula:
• C13H20N2O

• InChI:
• InChI=1S/C13H20N2O/c1-9(2)15(12(16)8-14)13-10(3)6-5-7-11(13)4/h5-7,9H,8,14H2,1-4H3

• InChIKey:
• XTROKJGKHGPNON-UHFFFAOYSA-N

• 2-amino-N-(2,6-dimethylphenyl)-N-(propan-2-yl)acetamide is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.316. The purity is usually 95%.

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide

In Stock

• CAS RN:
• 864859-23-4

• Formula:
• C18H16ClN3O3S

• InChI:
• InChI=1S/C18H16ClN3O3S/c1-11(23)22-7-6-14-15(8-20)18(26-16(14)9-22)21-17(24)10-25-13-4-2-12(19)3-5-13/h2-5H,6-7,9-10H2,1H3,(H,21,24)

• InChIKey:
• BNFBMSZYKRWWEB-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide is a useful research compound. Its molecular formula is C18H16ClN3O3S and its molecular weight is 389.85. The purity is usually 95%.

2-(2-Methylvaleryl)oxazole

In Stock

• CAS RN:
• 898759-23-4

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c1-3-4-7(2)8(11)9-10-5-6-12-9/h5-7H,3-4H2,1-2H3

• InChIKey:
• SDWUEGRLDHTQOQ-UHFFFAOYSA-N

• 2-(2-Methylvaleryl)oxazole is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.2 g/mol. The purity is usually 95%.

3-Bromo-2-iodoquinoline

In Stock

• CAS RN:
• 898559-23-4

• Formula:
• C9H5BrIN

• InChI:
• InChI=1S/C9H5BrIN/c10-7-5-6-3-1-2-4-8(6)12-9(7)11/h1-5H

• InChIKey:
• JOMFAVRBFOBWQA-UHFFFAOYSA-N

• 3-Bromo-2-iodoquinoline is a useful research compound. Its molecular formula is C9H5BrIN and its molecular weight is 333.95 g/mol. The purity is usually 95%.

ethyl 3-(3,4-dimethoxyphenyl)-7-[(methylsulfonyl)oxy]-4-oxo-4H-chromene-2-carboxylate

In Stock

• CAS RN:
• 610759-23-4

• Formula:
• C21H20O9S

• InChI:
• InChI=1S/C21H20O9S/c1-5-28-21(23)20-18(12-6-9-15(26-2)17(10-12)27-3)19(22)14-8-7-13(11-16(14)29-20)30-31(4,24)25/h6-11H,5H2,1-4H3

• InChIKey:
• LEDKWWMSQIQKFV-UHFFFAOYSA-N

• Ethyl 3-(3,4-dimethoxyphenyl)-7-[(methylsulfonyl)oxy]-4-oxo-4H-chromene-2-carboxylate is a useful research compound. Its molecular formula is C21H20O9S and its molecular weight is 448.4g/mol. The purity is usually 95%.

5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-3-(4-isopropoxy-3-methoxyphenyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1239459-23-4

• Formula:
• C23H24N4O3

• InChI:
• InChI=1S/C23H24N4O3/c1-13(2)29-20-9-8-16(11-21(20)28-5)22-24-23(30-27-22)19-12-18(25-26-19)17-10-14(3)6-7-15(17)4/h6-13H,1-5H3,(H,25,26)

• InChIKey:
• FZZIPCQAOHVFJW-UHFFFAOYSA-N

• 5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-3-(4-isopropoxy-3-methoxyphenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C23H24N4O3 and its molecular weight is 404.47. The purity is usually 95%.

N-((1-phenylpyrrolidin-2-yl)methyl)-4-propylbenzamide

In Stock

• CAS RN:
• 1797859-23-4

• Formula:
• C21H26N2O

• InChI:
• InChI=1S/C21H26N2O/c1-2-7-17-11-13-18(14-12-17)21(24)22-16-20-10-6-15-23(20)19-8-4-3-5-9-19/h3-5,8-9,11-14,20H,2,6-7,10,15-16H2,1H3,(H,22,24)

• InChIKey:
• PYIQBZAFQJJYCC-UHFFFAOYSA-N

• N-((1-phenylpyrrolidin-2-yl)methyl)-4-propylbenzamide is a useful research compound. Its molecular formula is C21H26N2O and its molecular weight is 322.452. The purity is usually 95%.

6-Bromo-2-(trifluoromethyl)pyrimidin-4-amine

In Stock

• CAS RN:
• 1378259-23-4

• Formula:
• C5H3BrF3N3

• InChI:
• InChI=1S/C5H3BrF3N3/c6-2-1-3(10)12-4(11-2)5(7,8)9/h1H,(H2,10,11,12)

• InChIKey:
• ZTGDYALJMNYCDG-UHFFFAOYSA-N

• 6-Bromo-2-(trifluoromethyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C5H3BrF3N3 and its molecular weight is 242 g/mol. The purity is usually 95%.

5-Acetyl-3-(difluoromethyl)-1H-pyrazole

In Stock

• CAS RN:
• 2104659-23-4

• Formula:
• C6H6F2N2O

• InChI:
• InChI=1S/C6H6F2N2O/c1-3(11)4-2-5(6(7)8)10-9-4/h2,6H,1H3,(H,9,10)

• InChIKey:
• QEJUCYLOXZMIQD-UHFFFAOYSA-N

• 5-Acetyl-3-(difluoromethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C6H6F2N2O and its molecular weight is 160.124. The purity is usually 95%.

5-bromo-N-butylpyridine-3-sulfonamide

Usually In Stock

• CAS RN:
• 1247159-23-4

• Formula:
• C9H13BrN2O2S

• InChI:
• InChI=1S/C9H13BrN2O2S/c1-2-3-4-8-9(15(11,13)14)5-7(10)6-12-8/h5-6H,2-4H2,1H3,(H2,11,13,14)

• InChIKey:
• DSFKLYZIIOSOQV-UHFFFAOYSA-N

• 5-bromo-N-butylpyridine-3-sulfonamide, also known as 5-bromo-N-butylpyridine-3-sulfonamide, is a useful research compound. Its molecular formula is C9H13BrN2O2S and its molecular weight is 293.179. The purity is usually 95%.

Non-gmo-galactose

• CAS RN:
• 2595-98-4; 59-23-4

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2?,3-,4+,5?,6?/m0/s1

• InChIKey:
• WQZGKKKJIJFFOK-ZVGIEJTISA-N

• Non-gmo-galactose is a useful research compound. Its molecular formula is C6H12O6 and its molecular weight is 180.156. The purity is usually 95%.